6-Chloro-2-hydroxy-3-methylbenzaldehyde

• IUPAC Name: 6-chloro-2-hydroxy-3-methylbenzaldehyde
• InChI: InChI=1S/C8H7ClO2/c1-5-2-3-7(9)6(4-10)8(5)11/h2-4,11H,1H3
• InChI Key: CEJGHSOYBUTMRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)Cl)C=O)O
• Molecular Formula: C8H7ClO2
• Molecular Weight: 170.59 g/mol
• CAS RN: 1310800-53-3

Description

6-Chloro-2-hydroxy-3-methylbenzaldehyde is a chemical compound with the CAS Number: 1310800-53-3. It has a molecular weight of 170.6 and is typically stored at room temperature. The compound is a powder in its physical form.

Molecular Structure Analysis

The IUPAC name for this compound is 6-chloro-2-hydroxy-3-methylbenzaldehyde. The InChI code for this compound is 1S/C8H7ClO2/c1-5-2-3-7(9)6(4-10)8(5)11/h2-4,11H,1H3. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a melting point of 37-39 degrees Celsius. It is a powder in its physical form and is typically stored at room temperature.

Scientific Research Applications

• Environmental Transformations :

  • Anaerobic Bacterial Metabolism : Anaerobic bacteria can transform halogenated aromatic aldehydes like 6-Chloro-2-hydroxy-3-methylbenzaldehyde. This process involves oxidation and reduction, leading to the formation of carboxylic acids and partial reduction to hydroxymethyl groups. Such reactions are significant in environmental remediation (Neilson et al., 1988).

• Chemical Analysis and Separation Techniques :

  • Gas-Liquid Chromatographic Analyses : Chlorinated 4-hydroxybenzaldehydes, closely related to 6-Chloro-2-hydroxy-3-methylbenzaldehyde, can be effectively separated using non-polar SE-30 capillary columns. This method is useful for analytical and preparative purposes in chemistry (Korhonen & Knuutinen, 1984).

• Synthesis and Reactivity in Organic Chemistry :

  • Reaction with Alkynes, Alkenes, or Allenes : 2-Hydroxybenzaldehydes, similar in structure to 6-Chloro-2-hydroxy-3-methylbenzaldehyde, can react with alkynes, alkenes, or allenes in the presence of a rhodium catalyst, leading to various organic products. This showcases the reactivity and versatility of such compounds in organic synthesis (Kokubo et al., 1999).

• Biomedical Applications :

  • Antibacterial Activity of Zinc Complexes : Zinc complexes derived from Schiff bases, similar to those that can be formed from 6-Chloro-2-hydroxy-3-methylbenzaldehyde, exhibit antibacterial properties. This highlights potential biomedical applications, particularly in developing new antimicrobial agents (Chohan et al., 2003).
  • Fluorescent pH Sensor : Derivatives of 2-hydroxybenzaldehydes, structurally related to 6-Chloro-2-hydroxy-3-methylbenzaldehyde, can act as highly selective fluorescent pH sensors. Such compounds are valuable for biological studies and medical diagnostics (Saha et al., 2011).

• Novel Synthetic Methods :

  • Synthesis of Benzaldehyde Derivatives : Various methods have been developed to synthesize derivatives of chlorinated benzaldehydes. These methods are crucial for producing compounds used in pharmaceuticals and other industries (Daniewski et al., 2002).

Safety And Hazards

The compound is classified as a danger according to its safety information. It has hazard statements including H302, H315, H318, and H335. These indicate that the compound is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.